Cas no 2230798-67-9 (1-(chlorosulfonyl)azetidin-3-yl acetate)

• Product Name: 1-(chlorosulfonyl)azetidin-3-yl acetate
• CAS No: 2230798-67-9
• MF: C₅H₈ClNO₄S
• MW: 213.639319419861
• CID: 5223266
• PubChem ID: 137965675
• Update Time: 2025-08-03

1-(chlorosulfonyl)azetidin-3-yl acetate Chemical and Physical Properties

Names and Identifiers

• 1-(chlorosulfonyl)azetidin-3-yl acetate

• Inchi： 1S/C5H8ClNO4S/c1-4(8)11-5-2-7(3-5)12(6,9)10/h5H,2-3H2,1H3
• InChI Key： GKXWDTDGXBHTDV-UHFFFAOYSA-N
• SMILES： N1(S(Cl)(=O)=O)CC(OC(C)=O)C1

Additional information on 1-(chlorosulfonyl)azetidin-3-yl acetate

1-(Chlorosulfonyl)Azetidin-3-Yl Acetate: A Comprehensive Overview

1-(Chlorosulfonyl)Azetidin-3-Yl Acetate, identified by the CAS number 2230798-67-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. The molecule's structure features an azetidine ring, a four-membered cyclic amine, substituted with a chlorosulfonyl group and an acetate moiety, making it a versatile building block for further chemical modifications.

The synthesis of 1-(Chlorosulfonyl)Azetidin-3-Yl Acetate typically involves multi-step reactions, often starting from azetidine derivatives and incorporating the chlorosulfonyl group through sulfonation or related processes. The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for its intended applications. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses, reducing environmental impact while maintaining product quality.

One of the most promising areas of research involving this compound is its application in drug discovery. The azetidine ring is known for its ability to mimic certain bioactive conformations, making it a valuable component in the design of novel therapeutic agents. For instance, studies have shown that derivatives of 1-(Chlorosulfonyl)Azetidin-3-Yl Acetate can exhibit potent inhibitory activity against key enzymes involved in disease pathways, such as kinases and proteases. This highlights the potential for this compound to serve as a lead structure in developing new drugs with high efficacy and selectivity.

In addition to pharmaceutical applications, 1-(Chlorosulfonyl)Azetidin-3-Yl Acetate has shown utility in agrochemicals, particularly as a precursor for herbicides and insecticides. The chlorosulfonyl group contributes to the compound's reactivity, enabling it to participate in various transformations that yield bioactive molecules. Recent research has focused on enhancing the stability and bioavailability of these derivatives, ensuring they meet stringent environmental and safety standards.

The versatility of this compound also extends to industrial applications. Its ability to act as a reactive intermediate makes it valuable in the synthesis of advanced materials, such as polymers and surfactants. Researchers have explored its use in developing self-healing polymers, where the reactive groups within the molecule can facilitate repair mechanisms under specific conditions. This innovation has significant implications for industries reliant on durable materials, such as aerospace and automotive manufacturing.

From a structural standpoint, the azetidine ring in 1-(Chlorosulfonyl)Azetidin-3-Yl Acetate introduces unique electronic properties that influence its reactivity and stability. The proximity of the nitrogen atom to the chlorosulfonyl group creates favorable conditions for various chemical transformations, including nucleophilic substitutions and additions. These properties make the compound an attractive candidate for exploring novel reaction pathways in organic synthesis.

The latest studies on this compound have also delved into its environmental impact and degradation pathways. Understanding how 1-(Chlorosulfonyl)Azetidin-3-Yl Acetate behaves in different environments is crucial for assessing its safety and sustainability. Research indicates that under certain conditions, the compound undergoes hydrolysis to form less hazardous byproducts, which aligns with growing industry trends toward eco-friendly chemical solutions.

In conclusion, 1-(Chlorosulfonyl)Azetidin-3-Yl Acetate, with its unique structure and diverse applications, represents a significant advancement in modern chemistry. Its role as a versatile building block underscores its importance in both academic research and industrial development. As ongoing studies continue to uncover new potential uses and improvements in synthesis methods, this compound is poised to make even greater contributions to various scientific domains.